

Application Notes & Protocols: The Use of 26RFa Knockout Mouse Models in Metabolic Research

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Frog 26RFa*

Cat. No.: *B14790383*

[Get Quote](#)

Audience: Researchers, scientists, and drug development professionals.

Introduction: 26RFa, also known as pyroglutamyl RFamide peptide (QRFP), is a neuropeptide that has emerged as a significant regulator of energy and glucose homeostasis.[1][2] It exerts its biological effects through its G protein-coupled receptor, GPR103.[3] Produced in the hypothalamus, gut, and pancreas, 26RFa is implicated in stimulating food intake and modulating glucose metabolism, partly by acting as an incretin—a hormone that enhances insulin secretion after an oral glucose load.[1][2][4] The development of 26RFa knockout (KO) mouse models has been instrumental in elucidating the peptide's physiological roles. These models, where the gene encoding 26RFa is inactivated, allow researchers to investigate the consequences of its absence on metabolic function, providing a powerful tool for studying metabolic diseases like diabetes and obesity.

Metabolic Phenotype of 26RFa Knockout Mice

Studies using 26RFa-deficient mice have revealed a distinct metabolic phenotype, primarily related to glucose dysregulation rather than profound changes in overall energy balance.

Energy Homeostasis

The impact of 26RFa deficiency on overall energy metabolism appears subtle. Multiple studies report no significant differences in body weight gain or body composition (fat and lean mass) between 26RFa KO and wild-type (WT) littermates under standard chow conditions.[\[1\]](#)[\[4\]](#) However, some conflicting reports suggest that other 26RFa KO models may present as lean and hypophagic, particularly when challenged with a high-fat diet.[\[5\]](#)[\[6\]](#) One consistent finding is a slight increase in the basal metabolic rate in 26RFa-deficient mice.[\[1\]](#)[\[2\]](#)

Table 1: Summary of Energy Homeostasis Parameters in 26RFa KO Mice

Parameter	Finding in 26RFa KO vs. WT	Reference
Body Weight Gain (5-12 wks)	No significant alteration	[1] [4]
Body Composition (Fat/Lean Mass)	No significant alteration	[1] [4]
Basal Energy Expenditure	Slightly increased	[1]

| Food Intake | No significant alteration (conflicting reports exist) [\[1\]](#)[\[5\]](#) |

Glucose Homeostasis

The most substantial alterations in 26RFa KO mice are observed in glucose metabolism. These mice exhibit an impaired ability to handle a glucose challenge, pointing to a critical role for 26RFa in maintaining glycemic control.[\[1\]](#)[\[2\]](#)

Key findings include:

- Impaired Glucose Tolerance: 26RFa KO mice display increased hyperglycemia following a glucose challenge.[\[1\]](#)[\[2\]](#)
- Deficient Insulin Production: The hyperglycemic state is associated with impaired insulin production and lower insulin content within pancreatic β cells.[\[1\]](#)[\[2\]](#)

- **Unaltered Insulin Sensitivity:** Despite the insulin production deficit, peripheral insulin sensitivity remains unchanged, as determined by insulin tolerance tests.[\[1\]](#)[\[4\]](#)
- **Elevated Hepatic Glucose Production:** The mice show a significant increase in hepatic glucose production, linked to the upregulation of key gluconeogenic enzymes, G6PC and PCK1.[\[1\]](#)[\[4\]](#)

Table 2: Summary of Glucose Homeostasis Parameters in 26RFa KO Mice

Parameter	Finding in 26RFa KO vs. WT	Reference
Glucose Tolerance Test (GTT)	Increased hyperglycemia	[1]
Insulin Production	Impaired; lower insulin content in β cells	[1]
Insulin Tolerance Test (ITT)	No significant alteration	[1]
Pyruvate Tolerance Test (PTT)	Increased hepatic glucose production	[1]


| Gluconeogenic Gene Expression | Upregulation of G6PC and PCK1 in the liver |[\[1\]](#)[\[4\]](#) |

Signaling Pathways and Mechanisms

The phenotype of the 26RFa KO mouse suggests its involvement in both peripheral and central pathways regulating glucose.

Peripheral Glucose Regulation

In peripheral tissues, 26RFa acts as an incretin. Following a meal, it is released from the gut and stimulates insulin secretion from pancreatic β -cells.[\[2\]](#) Its absence leads to a blunted insulin response to glucose. Furthermore, 26RFa appears to have an inhibitory effect on hepatic gluconeogenesis.[\[1\]](#) The lack of this signal in KO mice results in unchecked glucose production by the liver.




[Click to download full resolution via product page](#)

Peripheral action of 26RFa in glucose homeostasis.

Central Regulation of Glucose Homeostasis

26RFa is also produced in the hypothalamus, where it participates in the central control of metabolism. Insulin can stimulate the expression and secretion of 26RFa from hypothalamic neurons.[7] This central 26RFa then acts to enhance peripheral insulin production, forming a neuroendocrine feedback loop.[7] This central antihyperglycemic effect is lost in 26RFa KO mice, demonstrating that the hypothalamic 26RFa/GPR103 system relays insulin signaling to the brain to regulate glucose homeostasis.[7]



[Click to download full resolution via product page](#)

Central role of hypothalamic 26RFa in glucose control.

Experimental Protocols


Detailed protocols are essential for reproducible metabolic phenotyping. The following are standard methodologies used in the study of 26RFa KO mice.

Protocol 1: Intraperitoneal Glucose Tolerance Test (IPGTT)

Objective: To assess the ability of mice to clear a glucose load from the blood, reflecting insulin secretion and action.

Methodology:

- **Animal Preparation:** Fast mice overnight (10-12 hours) with free access to water to achieve stable baseline glucose levels.[\[8\]](#)
- **Baseline Measurement:** Weigh the mouse and take a baseline blood sample (t=0 min) from the tail vein to measure blood glucose using a glucometer.
- **Glucose Administration:** Administer a 20% glucose solution (sterile) via intraperitoneal (i.p.) injection. The standard dose is 1.5 to 2 g of glucose per kg of body weight.[\[8\]](#)[\[9\]](#)
- **Blood Sampling:** Collect blood samples from the tail vein at 15, 30, 60, 90, and 120 minutes post-injection.
- **Data Analysis:** Plot blood glucose concentration (mg/dL) against time (min). Calculate the Area Under the Curve (AUC) to quantify the total glycemic excursion. Compare the AUC between KO and WT groups.



[Click to download full resolution via product page](#)

Workflow for an Intraperitoneal Glucose Tolerance Test (IPGTT).

Protocol 2: Insulin Tolerance Test (ITT)

Objective: To assess peripheral insulin sensitivity by measuring the rate of glucose clearance in response to exogenous insulin.

Methodology:

- **Animal Preparation:** Fast mice for 4-6 hours. A shorter fasting period is used to avoid depleting glycogen stores, which can confound results.[9][10]
- **Baseline Measurement:** Weigh the mouse and measure baseline blood glucose (t=0 min).
- **Insulin Administration:** Administer human or mouse insulin via i.p. injection. A typical dose is 0.75 U/kg body weight, though this may need optimization based on the mouse strain's sensitivity.[8]
- **Blood Sampling:** Collect blood samples at 15, 30, 60, and 90 minutes post-injection.
- **Data Analysis:** Plot blood glucose levels over time. The rate of glucose decline reflects insulin sensitivity. Data can be expressed as a percentage of the initial baseline glucose level.

Protocol 3: Pyruvate Tolerance Test (PTT)

Objective: To assess the rate of hepatic gluconeogenesis by providing a key substrate, pyruvate.

Methodology:

- **Animal Preparation:** Fast mice overnight (12-16 hours) to deplete glycogen stores and maximize reliance on gluconeogenesis.
- **Baseline Measurement:** Weigh the mouse and measure baseline blood glucose (t=0 min).
- **Pyruvate Administration:** Administer sodium pyruvate via i.p. injection at a dose of 2 g/kg body weight.
- **Blood Sampling:** Collect blood samples at 15, 30, 60, 90, and 120 minutes post-injection.

- Data Analysis: Plot blood glucose concentration against time. An elevated glucose excursion in KO mice compared to WT mice indicates higher rates of hepatic glucose production.^[1]

Protocol 4: Indirect Calorimetry and Body Composition

Objective: To measure energy expenditure, respiratory exchange ratio (RER), food intake, and locomotor activity, and to determine body composition.

Methodology:

- Indirect Calorimetry:
 - Acclimate individual mice to metabolic cages for at least 24 hours.
 - Measure oxygen consumption (VO_2) and carbon dioxide production (VCO_2) continuously over 48-72 hours.
 - Energy Expenditure (EE) and Respiratory Exchange Ratio ($\text{RER} = \text{VCO}_2/\text{VO}_2$) are calculated from these values. RER indicates fuel source (1.0 for carbohydrates, ~0.7 for fat).
 - Simultaneously measure food intake and locomotor activity using integrated systems within the cages.^[9]
- Body Composition Analysis:
 - Use quantitative nuclear magnetic resonance (qNMR) or dual-energy X-ray absorptiometry (DEXA) on live, conscious mice to measure fat mass, lean mass, and water content.

Applications in Research and Drug Development

The 26RFa knockout mouse model is a valuable asset for metabolic research with direct applications in drug development.

- Studying Type 2 Diabetes: The model's phenotype of impaired insulin secretion and increased hepatic glucose production mirrors key aspects of type 2 diabetes pathophysiology, making it suitable for investigating disease mechanisms.^[1]

- **Screening Antidiabetic Compounds:** Researchers can use 26RFa KO mice to test the efficacy of novel therapeutic agents aimed at enhancing insulin secretion or suppressing hepatic glucose output.
- **Investigating the Incretin System:** The model provides a platform to explore the role of the 26RFa/GPR103 system as a component of the broader incretin axis and its potential as a therapeutic target.[5]
- **Exploring Central Control of Metabolism:** The model is crucial for dissecting the hypothalamic circuits that govern glucose homeostasis and how they interact with peripheral signals like insulin.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Glucose homeostasis is impaired in mice deficient in the neuropeptide 26RFa (QRFP) - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. researchgate.net [researchgate.net]
- 3. 26RFa, a novel orexigenic neuropeptide, inhibits insulin secretion in the rat pancreas - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. journals.physiology.org [journals.physiology.org]
- 6. journals.physiology.org [journals.physiology.org]
- 7. The 26RFa (QRFP)/GPR103 neuropeptidergic system in mice relays insulin signalling into the brain to regulate glucose homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Guidelines and Considerations for Metabolic Tolerance Tests in Mice - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 9. Considerations and guidelines for mouse metabolic phenotyping in diabetes research - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 10. joe.bioscientifica.com [joe.bioscientifica.com]

- To cite this document: BenchChem. [Application Notes & Protocols: The Use of 26RFa Knockout Mouse Models in Metabolic Research]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b14790383/docs#application-notes-protocols-the-use-of-26rfa-knockout-mouse-models-in-metabolic-research>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)